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Compound of Interest

Compound Name: Nicotinic acid, hydrazide

Cat. No.: B126097

For researchers, scientists, and professionals in drug development, ensuring a safe laboratory
environment is paramount. This guide provides essential safety and logistical information for
the handling of Nicotinic acid, hydrazide, including detailed personal protective equipment
(PPE) requirements, operational protocols, and disposal plans. Adherence to these guidelines
Is critical to mitigate risks and ensure the well-being of all laboratory personnel.

Hazard Identification and Personal Protective
Equipment

Nicotinic acid, hydrazide is a chemical that requires careful handling due to its potential
health hazards. It is known to cause skin, eye, and respiratory tract irritation.[1][2][3]
Furthermore, it is considered a questionable carcinogen.[1] Therefore, the use of appropriate
personal protective equipment is mandatory to prevent exposure.

Recommended Personal Protective Equipment (PPE):
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PPE Category

Specification Standard Compliance

Eye and Face Protection

Tightly fitting safety goggles or  OSHA 29 CFR 1910.133 or
chemical safety goggles with European Standard EN166.[1]
side-shields. [2][3]

Skin Protection

Chemical-impermeable gloves

and appropriate protective

clothing to prevent skin Gloves must meet ASTM
exposure. Fire/flame resistant standard D6978.[4]

and impervious clothing is

recommended.[1][2]

Respiratory Protection

A NIOSH/MSHA or European
Standard EN 149 approved

respirator is necessary if ) )
Respiratory protection program

must meet OSHA's 29 CFR
1910.134 and ANSI Z88.2

requirements.[1]

exposure limits are exceeded,
if irritation is experienced, or
when workplace conditions
warrant its use. A full-face
respirator should be used in
such cases.[1][2][3]

General Body Protection

Wear appropriate protective
clothing to prevent skin

exposure.

Hazard Summary:

Hazard Type

Description

Acute Health Effects

Causes serious eye irritation, skin irritation, and
may cause respiratory irritation.[2][3][5] May be

harmful if swallowed.[6]

Chronic Health Effects

Questionable carcinogen.[1]

Operational and Handling Protocols
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Proper handling and storage procedures are crucial to minimize the risk of exposure and
accidents.

Handling Procedures:

Ventilation: Always use Nicotinic acid, hydrazide in a well-ventilated area or outdoors.[2][3]
Facilities should be equipped with an eyewash station and a safety shower.[1]

e Hygiene: Wash hands and any exposed skin thoroughly after handling.[1][3] Do not eat,
drink, or smoke when using this product.[7]

o Clothing: Remove contaminated clothing and wash it before reuse.[1][2]

e Dust Control: Minimize dust generation and accumulation.[1] Avoid breathing dust, fumes,
gas, mist, vapors, or spray.[2][3]

Contact Avoidance: Avoid contact with eyes, skin, and clothing.[1]

Storage Procedures:

» Store in a tightly closed container.[1][2]

o Keep in a dry, cool, and well-ventilated place.[1][3]

o Store locked up.[2]

e Incompatible materials include strong oxidizing agents, strong acids, and strong bases.[7]
Emergency and Disposal Plans

In the event of an emergency, immediate and appropriate action is critical.

First-Aid Measures:
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Exposure Route First-Aid Procedure

Remove the victim to fresh air and keep at rest
) in a position comfortable for breathing. If not
Inhalation ) ) o o )
breathing, give artificial respiration. Get medical

help if you feel unwell.[1][2]

Wash off immediately with plenty of soap and
_ water for at least 15 minutes. Remove
Skin Contact ) ) S
contaminated clothing. If skin irritation occurs,

get medical advice.[1][2][5]

Rinse cautiously with water for several minutes.
Remove contact lenses, if present and easy to
Eye Contact do. Continue rinsing for at least 15 minutes. If

eye irritation persists, get medical advice.[1][2]

[5]

Rinse mouth with water. Do NOT induce
vomiting. Never give anything by mouth to an
unconscious person. Call a POISON CENTER

or doctor/physician if you feel unwell.[1][6]

Ingestion

Spill and Leak Procedures:

In case of a spill, immediately implement the following steps while wearing the appropriate
PPE:

Evacuate: Evacuate personnel to a safe area.[2]

Ventilate: Ensure adequate ventilation.[1][2]

Contain: Prevent further leakage or spillage if it is safe to do so. Do not let the chemical enter
drains.[2]

Clean-up: Sweep up the spilled material, avoiding dust formation, and place it into a suitable,
closed container for disposal.[1][8]

Chemical Spill Response Workflow
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Chemical Spill Response Workflow for Nicotinic Acid, Hydrazide

Chemical Spill Occurs

Immediate Action

Evacuate Immediate Area

'

Don Appropriate PPE
(Gloves, Gown, Respirator, Goggles)

:

Ensure Adequate Ventilation

;

Contain the Spill
(Prevent spreading)

:

Clean Up Spill
(Sweep solid material)

'

Place in Labeled Waste Container

'

Decontaminate Area and Equipment

:

Report the Incident

Click to download full resolution via product page

Caption: Workflow for responding to a chemical spill of Nicotinic acid, hydrazide.
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Disposal:

Waste material must be disposed of in accordance with all applicable federal, state, and local
environmental regulations.[8] It is recommended to offer surplus and non-recyclable solutions
to a licensed disposal company.[8] The material may be dissolved or mixed with a combustible
solvent and burned in a chemical incinerator equipped with an afterburner and scrubber.[8]
Uncleaned containers should be handled as the product itself.[8]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

© 2025 BenchChem. All rights reserved. 717 Tech Support


https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/product/b126097?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b126097?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

